Cas no 23576-85-4 (Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime)

• Product Name: Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime
• CAS No: 23576-85-4
• MF: C₆H₄ClN₃OS
• MW: 201.633458137512
• MDL: MFCD00139186
• CID: 271896
• PubChem ID: 333026
• Update Time: 2025-07-01

Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine
• 6-Chlorimidazo[2,1-b]thiazol-5-aldoxim
• 6-Chlorimidazo< 2,1-b> thiazol-5-aldoxim
• 6-chloroimidazo(2,1-b)thiazole-5-carbaldehyde oxime
• 6-chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde oxime
• 6-chloroimidazo[2,1-b][1,3]thiazole-5-carboxaldehyde oxime
• AC1L7CDF
• AG-E-68941
• Bionet2_000327
• CTK4F1817
• 23576-85-4
• AKOS017263608
• DTXSID60318577
• NSC 332734

• MDL： MFCD00139186
• Inchi： 1S/C6H4ClN3OS/c7-5-4(3-8-11)10-1-2-12-6(10)9-5/h1-3,11H
• InChI Key： DXQFSANBUYDTFX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NO)N2C=CSC2=N1

Computed Properties

• Exact Mass: 200.97652
• Monoisotopic Mass: 200.9763606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 49.89

Additional information on Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime

Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime (CAS No. 23576-85-4): A Comprehensive Overview

Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime, identified by its CAS number 23576-85-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[2,1-b]thiazole scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a formyl group at the 5-position and a chloro substituent at the 6-position, along with an oxime functional group, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The imidazo[2,1-b]thiazole core is a fused bicyclic system consisting of an imidazole ring and a thiazole ring. This structural arrangement imparts a high degree of flexibility and electronic diversity, which can be exploited for designing molecules with specific interactions with biological targets. The formyl group at the 5-position of the imidazo[2,1-b]thiazole ring is particularly noteworthy, as it serves as a versatile handle for further functionalization through condensation reactions, leading to the formation of Schiff bases and other derivatives. These derivatives often exhibit enhanced biological activities and can be explored for their potential in drug discovery.

The chloro substituent at the 6-position introduces electrophilic character to the molecule, facilitating nucleophilic substitution reactions that can be harnessed for constructing more complex structures. Additionally, the oxime functional group (-NOH) is known to participate in various chemical transformations, including condensation reactions with aldehydes and ketones to form Schiff bases. The oxime group also has been shown to exhibit biological activity in its own right, particularly in contexts involving metal chelation and redox chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[2,1-b]thiazole derivatives. Several studies have highlighted their activity against various disease-related targets, including enzymes and receptors involved in inflammatory responses, viral infections, and cancer. For instance, research has demonstrated that certain imidazo[2,1-b]thiazole derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. These findings have prompted further investigation into the development of novel anti-inflammatory agents based on this scaffold.

The oxime functionality in Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime adds an additional layer of complexity to its biological profile. Oximes have been widely studied for their ability to chelate metal ions, which can be exploited in therapeutic applications such as antimicrobial agents and anticancer drugs. Metalloproteins are known to be involved in numerous physiological processes, and targeting these proteins with metal-chelating agents can lead to significant therapeutic effects. The oxime group in this compound may facilitate interactions with metal ions present in biological systems, potentially leading to novel mechanisms of action.

Moreover, the formyl group at the 5-position provides an opportunity for further derivatization to explore different biological activities. Schiff base formation is a common strategy used in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. By reacting the formyl group with various nitrogen-containing compounds, researchers can generate a library of imidazo[2,1-b]thiazole-based Schiff bases with tailored properties. These derivatives can then be screened for their activity against specific targets of interest.

The synthesis of Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the chloro substituent at the 6-position typically requires halogenation reactions under controlled conditions to ensure regioselectivity. Subsequent functionalization at the 5-position through condensation reactions with appropriate reagents allows for the incorporation of the oxime group. These synthetic strategies underscore the compound's potential as a building block for more complex molecules.

The pharmacokinetic properties of this compound are also of interest in drug development. The heterocyclic nature of imidazo[2,1-b]thiazole derivatives often contributes to favorable solubility characteristics and metabolic stability. These properties are crucial for ensuring that a drug candidate reaches its target site effectively and remains active within the body for an adequate duration. Further studies on the pharmacokinetics of Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime could provide valuable insights into optimizing its therapeutic potential.

In conclusion, Imidazo[2,1-b]thiazole-5-carboxaldehyde,6-chloro-, oxime (CAS No. 23576-85-4) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a formyl group at the 5-position and a chloro substituent at the 6-position allows for diverse functionalization strategies through condensation reactions and nucleophilic substitutions. The presence of an oxime functional group further enhances its synthetic utility and pharmacological potential by enabling metal chelation and participation in redox chemistry.

Ongoing research continues to explore new applications for this compound and its derivatives across various therapeutic areas. By leveraging its structural versatility and biological relevance， scientists hope to develop novel drugs that address unmet medical needs。 As our understanding of molecular interactions advances， compounds like Imidazo[2，1-b]thiazole-5-carboxaldehyde，6-chloro-,oxime will undoubtedly play an important role in shaping future therapeutic strategies。